Cas no 1154619-75-6 ({1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine)

Technical Introduction: {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine is a heterocyclic amine derivative featuring a piperidine core substituted with a thiophene-methyl group and an aminomethyl functional group. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The thiophene moiety enhances binding affinity in certain receptor targets, while the piperidine scaffold contributes to favorable pharmacokinetic properties. The compound’s balanced lipophilicity and basicity make it suitable for further derivatization in drug discovery, particularly for CNS-targeted therapies. Its synthetic accessibility and structural modularity support its utility in developing novel pharmacophores with potential applications in neurological or metabolic disorders.
{1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine structure
1154619-75-6 structure
Product Name:{1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine
CAS No:1154619-75-6
MF:C11H18N2S
MW:210.339021205902
CID:5042848
Update Time:2025-05-21

{1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-[(thiophen-3-yl)methyl]piperidin-3-yl}methanamine
    • [1-(thiophen-3-ylmethyl)piperidin-3-yl]methanamine
    • {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine
    • Inchi: 1S/C11H18N2S/c12-6-10-2-1-4-13(7-10)8-11-3-5-14-9-11/h3,5,9-10H,1-2,4,6-8,12H2
    • InChI Key: WGZDRVVRNSVCON-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CN1CCCC(CN)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5

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Additional information on {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine

Comprehensive Overview of {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine (CAS No. 1154619-75-6)

The compound {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine (CAS No. 1154619-75-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a piperidine ring with a thiophene moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of piperidine derivatives in FDA-approved drugs and the electron-rich properties of thiophene-containing compounds.

In recent years, the demand for heterocyclic compounds like {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine has surged due to their role in designing CNS-targeting therapeutics. This aligns with trending searches on platforms like Google Scholar, where queries such as "piperidine-based neuroactive molecules" or "thiophene medicinal chemistry" reflect growing academic and industrial curiosity. The compound’s dual-functional group architecture also positions it as a candidate for catalysis and ligand design, topics frequently discussed in AI-driven research forums.

From a synthetic chemistry perspective, CAS No. 1154619-75-6 exemplifies innovations in N-heterocycle synthesis. Its methanamine side chain offers a handle for further derivatization, a feature highlighted in patents exploring kinase inhibitors and GPCR modulators. Notably, the thiophene-methyl linkage enhances metabolic stability—a hot topic in drug development circles, as evidenced by SEO-optimized terms like "improving drug half-life with heteroaromatics."

Beyond pharmaceuticals, {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine has potential in agrochemicals and functional materials. Its electron-donating thiophene unit could contribute to organic semiconductors, addressing search trends around "small-molecule organic electronics." Laboratories handling this compound often emphasize its non-hazardous handling profile, differentiating it from regulated substances while maintaining compliance with global safety standards.

In summary, CAS No. 1154619-75-6 represents a convergence of medicinal chemistry and material science priorities. Its adaptability to structure-activity relationship (SAR) studies and compatibility with green chemistry principles (another high-traffic keyword cluster) make it a compelling subject for future research. As interest in tailored heterocycles grows, this compound’s profile will likely expand across interdisciplinary applications.

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